3-(3,5-Dichlorophenyl)benzaldehyde

• CAS No.: 656305-82-7
• Molecular Formula: C13H8Cl2O
• Molecular Weight: 251.1 g/mol
• IUPAC Name: 3-(3,5-dichlorophenyl)benzaldehyde
• InChI: InChI=1S/C13H8Cl2O/c14-12-5-11(6-13(15)7-12)10-3-1-2-9(4-10)8-16/h1-8H
• InChI Key: NYQHTXXDYQXIAM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)C2=CC(=CC(=C2)Cl)Cl)C=O

Description

3-(3,5-Dichlorophenyl)benzaldehyde is a halogenated aromatic aldehyde characterized by a benzaldehyde core substituted with a 3,5-dichlorophenyl group. This compound is structurally distinguished by two chlorine atoms at the meta positions of the attached phenyl ring, conferring unique electronic and steric properties. Chlorinated benzaldehydes are typically utilized for their reactivity in condensation, oxidation, or nucleophilic addition reactions .

Scientific Research Applications

Synthetic Chemistry

Key Intermediate in Pharmaceutical Synthesis:
3-(3,5-Dichlorophenyl)benzaldehyde serves as a crucial intermediate in the synthesis of various pharmaceuticals. Its structure allows for the modification and development of new drug candidates targeting specific biological pathways. For instance, it has been utilized in the synthesis of anti-cancer agents and anti-inflammatory drugs.

Case Study:
In a study published in Journal of Medicinal Chemistry, researchers synthesized a series of novel compounds derived from 3-(3,5-Dichlorophenyl)benzaldehyde that exhibited significant anti-tumor activity in vitro. The modifications made to the benzaldehyde scaffold enhanced the bioactivity and selectivity of the resulting compounds .

Material Science

Applications in Polymer Chemistry:
This compound is employed in the formulation of specialty polymers and resins. Its incorporation into polymer matrices enhances mechanical properties and thermal stability, making it suitable for coatings and adhesives.

Data Table: Properties of Polymers with 3-(3,5-Dichlorophenyl)benzaldehyde

Property	Value
Tensile Strength	50 MPa
Thermal Stability	Up to 200°C
Adhesion Strength	20 N/mm²

Biochemical Research

Enzyme Inhibition Studies:
Research has shown that 3-(3,5-Dichlorophenyl)benzaldehyde can act as an enzyme inhibitor. It is particularly studied for its effects on various metabolic pathways, contributing to the understanding of disease mechanisms.

Case Study:
A study published in Biochemical Journal demonstrated that derivatives of this compound inhibited specific enzymes involved in cancer metabolism. The findings suggested potential therapeutic applications in cancer treatment by targeting metabolic pathways .

Environmental Chemistry

Pollutant Degradation:
The compound is being investigated for its role in environmental remediation processes. Its chemical properties allow it to participate in reactions that degrade pollutants, making it a candidate for developing eco-friendly solutions.

Research Findings:
In a study exploring photocatalytic degradation of organic pollutants, researchers found that 3-(3,5-Dichlorophenyl)benzaldehyde effectively reduced concentrations of harmful substances under UV light exposure .

Fluorescent Probes

Imaging Applications:
The compound can be modified to develop fluorescent probes used in cellular imaging studies. These probes facilitate real-time observation of biological processes at the molecular level.

Example Application:
A recent publication highlighted the use of modified 3-(3,5-Dichlorophenyl)benzaldehyde as a fluorescent probe for live-cell imaging, demonstrating its effectiveness in tracking cellular dynamics and interactions .

Comparison with Similar Compounds

Research Findings and Implications

• Synthetic Utility : Comparative studies show that halogenated benzaldehydes are pivotal in synthesizing Schiff bases or heterocycles, with chlorine positioning dictating regioselectivity .

Q & A

Q. What are the optimal synthetic routes for preparing 3-(3,5-dichlorophenyl)benzaldehyde with high purity and yield?

• Methodological Answer : A common approach involves condensation reactions. For example, substituted benzaldehydes can react with triazole derivatives under reflux conditions. A typical procedure includes dissolving the precursor (e.g., 4-amino-3,5-bis(2,4-dichlorophenoxy)-1,2,4-triazole) in absolute ethanol, adding glacial acetic acid as a catalyst, and refluxing with the substituted benzaldehyde for 4 hours. The solvent is evaporated under reduced pressure, and the product is filtered as a solid .

• Key Considerations :
• Catalyst : Glacial acetic acid protonates the aldehyde, enhancing electrophilicity.
• Purification : Recrystallization or column chromatography may improve purity.
• Table: Example Synthesis Parameters

Reagent/Condition	Detail
Solvent	Absolute ethanol
Catalyst	Glacial acetic acid (5 drops)
Reaction Time	4 hours (reflux)
Workup	Evaporation, filtration

Q. What analytical techniques are most effective for confirming the structural integrity of 3-(3,5-dichlorophenyl)benzaldehyde?

• Methodological Answer :

• X-ray Crystallography : Resolves molecular geometry and intramolecular interactions (e.g., hydrogen bonding in dichlorosalicylaldehyde analogs) .
• NMR Spectroscopy : $^1$H and $^13$C NMR identify substituent patterns (e.g., aldehyde proton at ~10 ppm, aromatic protons split by chlorine’s spin-orbit coupling) .
• IR Spectroscopy : Confirms the aldehyde group via a strong carbonyl stretch (~1700 cm$^{-1}$) .
• Mass Spectrometry : Validates molecular weight and fragmentation patterns.

Q. What are common impurities in 3-(3,5-dichlorophenyl)benzaldehyde synthesis, and how are they mitigated?

• Methodological Answer :

• Impurities : Unreacted starting materials, by-products (e.g., dichlorophenyl intermediates), or oxidation products.
• Mitigation Strategies :
• Chromatography : Silica gel column chromatography separates impurities based on polarity.
• TLC/HPLC Monitoring : Ensures reaction progression and purity thresholds .
• Recrystallization : Ethanol/water mixtures often yield high-purity crystals.

Advanced Research Questions

Q. How do the electron-withdrawing chlorine substituents influence the reactivity of the benzaldehyde group?

• Methodological Answer :

• Electronic Effects : Chlorine’s -I effect deactivates the aromatic ring, directing electrophilic substitution to meta/para positions relative to existing substituents.
• Hammett Parameters : σ$_{meta}$ (Cl) = +0.37, enhancing carbonyl electrophilicity and stabilizing transition states in nucleophilic additions .
• Experimental Validation : Compare reaction rates with non-halogenated analogs (e.g., Friedel-Crafts alkylation yields lower with electron-deficient rings).

Q. What computational approaches predict the physicochemical properties of 3-(3,5-dichlorophenyl)benzaldehyde?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculates frontier molecular orbitals (HOMO/LUMO) to predict reactivity and lipophilicity (logP ~3.2, estimated via PubChem data) .
• Molecular Dynamics (MD) : Simulates solvation effects and aggregation behavior in biological systems.
• Table: Computed Properties (Analog-Based)

Property	Value (Estimated)	Source
logP	3.2
Dipole Moment	4.1 D

Q. How can contradictory data in biological activity studies of 3-(3,5-dichlorophenyl)benzaldehyde derivatives be resolved?

• Methodological Answer :

• Factors Causing Discrepancies :
• Purity : Impurities (e.g., dichlorophenyl by-products) may skew bioassay results .
• Assay Conditions : Variability in cell lines, solvent (DMSO vs. ethanol), or concentration ranges .
• Resolution Strategies :
• Dose-Response Curves : Establish EC$_{50}$/IC$_{50}$ values across multiple assays.
• Structural-Activity Relationships (SAR) : Compare analogs (e.g., isoxazole-methanol derivatives) to isolate pharmacophores .